Cas no 42330-10-9 (3-Bromoheptan-4-one)

3-Bromoheptan-4-one structure
3-Bromoheptan-4-one structure
Product Name:3-Bromoheptan-4-one
CAS No:42330-10-9
MF:C7H13BrO
MW:193.081521749496
CID:325077
PubChem ID:11469593
Update Time:2025-08-03

3-Bromoheptan-4-one Chemical and Physical Properties

Names and Identifiers

    • 3-Bromoheptan-4-one
    • 3-Bromo-4-heptanone
    • 4-Heptanone, 3-bromo-
    • 3-brom-4-heptanon
    • 3-Brom-heptan-4-on
    • 3-bromo-heptan-4-one
    • 4-Heptanone,3-bromo
    • DTXSID60466860
    • 3-Bromo-4-heptanone,98%
    • A856069
    • SCHEMBL3897859
    • SFKVBRLKXVRUQW-UHFFFAOYSA-N
    • MFCD09757526
    • AKOS006282048
    • 42330-10-9
    • DB-366305
    • MDL： MFCD09757526
    • Inchi： 1S/C7H13BrO/c1-3-5-7(9)6(8)4-2/h6H,3-5H2,1-2H3
    • InChI Key： SFKVBRLKXVRUQW-UHFFFAOYSA-N
    • SMILES： BrC(C(CCC)=O)CC

Computed Properties

  • Exact Mass: 192.01500
  • Monoisotopic Mass: 192.01498g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 90.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.248
  • Boiling Point: 39℃/1mm
  • Flash Point: 75°(167°F)
  • Refractive Index: 1.4580
  • PSA: 17.07000
  • LogP: 2.52910

3-Bromoheptan-4-one Security Information

  • HazardClass：8

3-Bromoheptan-4-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

3-Bromoheptan-4-one Pricemore >>

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